Cas no 500028-08-0 (Methanone, (3-chlorophenyl)(4-methyl-1,2,5-thiadiazol-3-yl)-)

500028-08-0 structure
Product name:Methanone, (3-chlorophenyl)(4-methyl-1,2,5-thiadiazol-3-yl)-
CAS No:500028-08-0
MF:C10H7ClN2OS
MW:238.693379640579
CID:1553700
Methanone, (3-chlorophenyl)(4-methyl-1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (3-chlorophenyl)(4-methyl-1,2,5-thiadiazol-3-yl)-
-
- Inchi: 1S/C10H7ClN2OS/c1-6-9(13-15-12-6)10(14)7-3-2-4-8(11)5-7/h2-5H,1H3
- InChI Key: RBJWOSNEBBDALM-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC(Cl)=C1)(C1C(C)=NSN=1)=O
Computed Properties
- Exact Mass: 237.99691
Experimental Properties
- Density: 1.390±0.06 g/cm3(Predicted)
- Boiling Point: 340.3±32.0 °C(Predicted)
- PSA: 42.85
- pka: -1.78±0.30(Predicted)
Methanone, (3-chlorophenyl)(4-methyl-1,2,5-thiadiazol-3-yl)- Related Literature
-
Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
-
Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
-
Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
-
Katharina Franziska Pirker Food Funct., 2010,1, 262-268
500028-08-0 (Methanone, (3-chlorophenyl)(4-methyl-1,2,5-thiadiazol-3-yl)-) Related Products
- 2168246-21-5(ethyl 3-2-(methylamino)ethoxybenzoate)
- 2016446-36-7(2-methyl-2-(thiophen-2-yl)methylbutanal)
- 125802-05-3(1-(2-methoxyphenyl)cyclohexan-1-amine)
- 1704422-96-7(3-(thiolan-3-yl)prop-2-en-1-amine)
- 2137682-10-9(5-(3-Methylidenepyrrolidin-1-yl)pyridine-2-carbaldehyde)
- 2068151-21-1(2-amino-7-bromo-1,2,3,4-tetrahydroisoquinolin-1-one)
- 1805579-86-5(3-Bromo-4-bromomethyl-2-cyanophenylacetic acid)
- 2171265-14-6((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methylbutanoic acid)
- 1261488-03-2(2-Chloro-4,6-difluorotoluene)
- 2138241-73-1(2H-Pyrazolo[4,3-c]pyridine, 3-(6-fluoro-3-pyridinyl)-4,5,6,7-tetrahydro-)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk